Cas no 390810-94-3 (Benzoic acid, 2,5-bis(phenylethynyl)-)

Benzoic acid, 2,5-bis(phenylethynyl)- structure
390810-94-3 structure
Product Name:Benzoic acid, 2,5-bis(phenylethynyl)-
CAS No:390810-94-3
MF:C23H14O2
MW:322.356066226959
CID:1505393
Update Time:2024-08-24

Benzoic acid, 2,5-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,5-bis(phenylethynyl)-
    • Benzoic acid, 2,5-bis(2-phenylethynyl)-
    • Inchi: 1S/C23H14O2/c24-23(25)22-17-20(12-11-18-7-3-1-4-8-18)14-16-21(22)15-13-19-9-5-2-6-10-19/h1-10,14,16-17H,(H,24,25)
    • InChI Key: MIXCKBBBUHWZHI-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C#CC2=CC=CC=C2)=CC=C1C#CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 322.09942

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 538.0±45.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.26±0.36(Predicted)
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